Cas no 1354000-04-6 (Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride)

• Product Name: Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride
• CAS No: 1354000-04-6
• MF: C₁₂H₂₁ClN₄O
• MW: 272.774341344833
• CID: 2170620
• Update Time: 2025-06-07

Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diethyl-[6-((s)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride
• (S)-N,N-Diethyl-6-(pyrrolidin-3-yloxy)pyrimidin-4-amine hydrochloride
• diethyl [6-((S)-pyrrolidin-3-yloxy)pyrimidin-4-yl]amine hydrochloride
• Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride

• Inchi： 1S/C12H20N4O.ClH/c1-3-16(4-2)11-7-12(15-9-14-11)17-10-5-6-13-8-10;/h7,9-10,13H,3-6,8H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： DISQSHHLYBOVLY-PPHPATTJSA-N
• SMILES： Cl.O(C1C=C(N=CN=1)N(CC)CC)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 50.3

Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride

Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride: A Comprehensive Overview

The compound Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride (CAS No. 1354000-04-6) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The molecule incorporates a pyrimidine ring system, which serves as a scaffold for various functional groups. The presence of the (S)-pyrrolidin-3-yloxy group at the 6-position of the pyrimidine ring introduces stereochemical complexity, potentially influencing the compound's pharmacokinetic and pharmacodynamic properties. Additionally, the diethylamine group at the 4-position further enhances the molecule's functional diversity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves interference with key cellular processes such as DNA replication and protein synthesis, making it a promising candidate for cancer therapy.

The synthesis of Diethyl-[6-((S)-pyrrolidin-3-yloxy)-pyrimidin-4-yl]-amine hydrochloride involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The starting materials include pyrimidine derivatives and appropriately substituted pyrrolidine intermediates. The reaction sequence typically involves nucleophilic substitution, condensation reactions, and stereochemical control to ensure the correct configuration of the (S)-pyrrolidinyl group. The final step involves protonation to yield the hydrochloride salt, which is more stable and suitable for pharmacological testing.

One of the most significant advancements in recent research is the exploration of Diethyl-[6-(S-pyrrolidinoxy)pyrimidinyl]diethylamine hydrochloride as a modulator of kinase activity. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. This compound has been shown to inhibit specific kinases involved in tumor growth and metastasis, providing a novel avenue for therapeutic intervention.

In addition to its antitumor properties, Diethyl-[6-(S-pyrrolidinoxy)pyrimidinyl]diethylamine hydrochloride has also been studied for its potential in treating neurodegenerative diseases. Research indicates that this compound may exhibit neuroprotective effects by modulating oxidative stress pathways and reducing inflammation in neuronal cells. These findings underscore its versatility as a lead compound for drug development across multiple therapeutic areas.

The development of Diethyl-[6-(S-pyrrolidinoxy)pyrimidinyl]diethylamine hydrochloride into a clinical candidate requires further optimization to enhance its pharmacokinetic profile and reduce potential off-target effects. Current research efforts are focused on improving bioavailability through structural modifications and formulation strategies. Additionally, preclinical toxicology studies are being conducted to evaluate the safety profile of this compound before advancing it into human trials.

In conclusion, Diethyl-[6-(S-pyrrolidinoxy)pyrimidinyl]diethylamine hydrochloride (CAS No. 1354000-04-6) represents a cutting-edge chemical entity with immense potential in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in addressing unmet medical needs across various disease states. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions in oncology and beyond.